Cas no 1056952-13-6 (3-Cyano-4-(2-fluorophenoxy)benzoic acid)

• Product Name: 3-Cyano-4-(2-fluorophenoxy)benzoic acid
• CAS No: 1056952-13-6
• MF: C₁₄H₈FNO₃
• MW: 257.216627120972
• CID: 1032769
• PubChem ID: 71464001
• Update Time: 2025-06-14

3-Cyano-4-(2-fluorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(2-fluorophenoxy)benzoic acid
• DTXSID20855832
• 1056952-13-6
• 3-CYANO-4-(2-FLUORO-PHENOXY)-BENZOIC ACID
• 3-Cyano-4-(2-fluorophenoxy)benzoicacid

• Inchi： 1S/C14H8FNO3/c15-11-3-1-2-4-13(11)19-12-6-5-9(14(17)18)7-10(12)8-16/h1-7H,(H,17,18)
• InChI Key： HOGWVAHDTCSWQP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC(C(=O)O)=CC=1C#N

Computed Properties

• Exact Mass: 257.04882128g/mol
• Monoisotopic Mass: 257.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-Cyano-4-(2-fluorophenoxy)benzoic acid

Comprehensive Overview of 3-Cyano-4-(2-fluorophenoxy)benzoic acid (CAS No. 1056952-13-6): Properties, Applications, and Research Insights

3-Cyano-4-(2-fluorophenoxy)benzoic acid (CAS No. 1056952-13-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzoic acid derivative combines a cyano group and a 2-fluorophenoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and metabolic modulators, aligning with current trends in targeted drug discovery.

The compound's molecular structure (C₁₄H₈FNO₃) exhibits distinct polarity from the carboxylic acid and nitrile groups, while the fluorine atom enhances its binding affinity in biological systems. Recent studies highlight its role in developing next-generation anti-inflammatory agents, coinciding with growing public interest in non-steroidal drug alternatives. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

In material science, 1056952-13-6 demonstrates intriguing properties for liquid crystal formulations and organic semiconductors. Its π-conjugated system and hydrogen-bonding capacity make it valuable for designing functional materials, addressing industry demands for flexible electronics. Environmental studies show moderate biodegradability, positioning it favorably compared to persistent halogenated compounds—a critical consideration in sustainable chemistry discussions.

The synthesis of 3-Cyano-4-(2-fluorophenoxy)benzoic acid typically involves Pd-catalyzed cross-coupling between 4-bromo-3-cyanobenzoic acid and 2-fluorophenol, followed by careful purification. Process optimization studies focus on green chemistry principles, reflecting the pharmaceutical industry's shift toward eco-friendly manufacturing. Stability testing indicates excellent shelf life under recommended storage conditions (2-8°C in amber glass), crucial for research reproducibility.

Emerging applications include its use as a fluorescence probe precursor in bioimaging and as a ligand for metal-organic frameworks (MOFs). These developments intersect with popular searches for advanced diagnostic tools and molecular storage systems. Patent analysis reveals growing IP activity around derivatives of 1056952-13-6, particularly in cancer therapeutics and neuroprotective agents—topics frequently queried in medical databases.

Quality control protocols for CAS 1056952-13-6 emphasize ICH guidelines, with specifications including ≤0.5% residual solvents and heavy metals <10 ppm. Such rigorous standards support its adoption in GMP-compliant production, answering industry needs for high-purity intermediates. Computational modeling suggests promising ADME profiles for its derivatives, fueling academic and commercial interest in this privileged scaffold.

Market analysts note increasing demand for fluorinated fine chemicals like 3-Cyano-4-(2-fluorophenoxy)benzoic acid, driven by expanding biopharmaceutical pipelines. Its cost-effective synthesis and structural tunability make it attractive for medicinal chemistry projects, especially those exploring allosteric modulation strategies. Safety data sheets indicate standard handling precautions comparable to similar aromatic compounds, with no exceptional hazards reported.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—cutting-edge areas receiving substantial search traffic from drug discovery professionals. The compound's balanced lipophilicity (calculated logP ~2.1) and moderate molecular weight (257.22 g/mol) comply with drug-like property guidelines, further enhancing its research appeal across multiple disciplines.